Cas no 2171859-79-1 (ethyl 2-(1-hydroxycyclobutyl)bicyclo2.2.1heptane-2-carboxylate)

• Product Name: ethyl 2-(1-hydroxycyclobutyl)bicyclo2.2.1heptane-2-carboxylate
• CAS No: 2171859-79-1
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 5566324
• PubChem ID: 165592636
• Update Time: 2025-10-31

ethyl 2-(1-hydroxycyclobutyl)bicyclo2.2.1heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171859-79-1
• EN300-1630844
• ethyl 2-(1-hydroxycyclobutyl)bicyclo[2.2.1]heptane-2-carboxylate
• ethyl 2-(1-hydroxycyclobutyl)bicyclo2.2.1heptane-2-carboxylate

• Inchi： 1S/C14H22O3/c1-2-17-12(15)14(13(16)6-3-7-13)9-10-4-5-11(14)8-10/h10-11,16H,2-9H2,1H3
• InChI Key： HZKRFPHWPXQHER-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C1(C(=O)OCC)CC2CCC1C2

Computed Properties

• Exact Mass: 238.15689456g/mol
• Monoisotopic Mass: 238.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on ethyl 2-(1-hydroxycyclobutyl)bicyclo2.2.1heptane-2-carboxylate

Chemical Profile of Ethyl 2-(1-hydroxycyclobutyl)bicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2171859-79-1)

Ethyl 2-(1-hydroxycyclobutyl)bicyclo[2.2.1]heptane-2-carboxylate, identified by its CAS number 2171859-79-1, is a complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic carboxylates, which are known for their diverse applications in medicinal chemistry and drug development.

The molecular structure of Ethyl 2-(1-hydroxycyclobutyl)bicyclo[2.2.1]heptane-2-carboxylate consists of a bicyclo[2.2.1]heptane core substituted with a 1-hydroxycyclobutyl group and an ethyl carboxylate moiety. This particular arrangement of functional groups makes it a promising candidate for further investigation in the synthesis of novel bioactive molecules. The presence of both hydroxyl and carboxylate groups suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug-receptor binding and pharmacological activity.

In recent years, there has been a growing interest in the development of bicyclic compounds due to their favorable pharmacokinetic properties, including improved solubility, better bioavailability, and reduced metabolic degradation. The bicyclo[2.2.1]heptane scaffold is particularly noteworthy because it mimics the conformational flexibility of natural products, such as terpenes, which are known for their wide range of biological activities. The incorporation of a hydroxycyclobutyl group into this scaffold may enhance the compound's ability to interact with biological targets by introducing additional hydrogen bonding opportunities.

One of the most compelling aspects of Ethyl 2-(1-hydroxycyclobutyl)bicyclo[2.2.1]heptane-2-carboxylate is its potential application in the synthesis of enzyme inhibitors and receptor modulators. The hydroxyl group can serve as a hydrogen bond acceptor, while the carboxylate group can act as both a hydrogen bond acceptor and an anion-dipole interaction partner. These features make it an attractive candidate for targeting enzymes involved in metabolic pathways or signaling cascades that are relevant to various diseases.

Recent studies have demonstrated that derivatives of bicyclo[2.2.1]heptane have shown promise in the treatment of neurological disorders, cancer, and inflammatory conditions. For instance, some derivatives have been found to inhibit specific enzymes that are overexpressed in tumor cells or to modulate neurotransmitter receptors involved in pain perception and mood regulation. The< strong>Ethyl 2-(1-hydroxycyclobutyl)bicyclo[2.2.1]heptane-2-carboxylate structure shares similarities with these active compounds, suggesting that it may exhibit comparable biological activities.

The synthesis of Ethyl 2-(1-hydroxycyclobutyl)bicyclo[2.2.1]heptane-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the cyclobutyl ring, the construction of the bicyclic core, and the introduction of the carboxylate group at the appropriate position on the molecule. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision, which is crucial for pharmaceutical applications.

The pharmacological evaluation of Ethyl 2-(1-hydroxycyclobutyl)bicyclo[2.2.1]heptane-2-carboxylate is currently underway in several research laboratories worldwide. Preliminary studies have shown that this compound exhibits interesting interactions with various biological targets, including enzymes and receptors that are implicated in human diseases. These findings are encouraging and warrant further investigation into its potential therapeutic applications.

In conclusion, Ethyl 2-(1-hydroxycyclobutyl)bicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2171859-79-1) is a structurally unique compound with significant potential in pharmaceutical research and drug development< strong>. Its complex molecular architecture and functional groups make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new biological activities and synthetic strategies for this class of compounds, it is likely that< strong>Ethyl 2-(1-hydroxycyclobutul)bicyclo[]]heptane-]carboxy^latete will play a crucial role in the development of novel therapeutics for various diseases.